Cas no 2097974-17-7 ([(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine)

• Product name: [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine
• CAS No: 2097974-17-7
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 5057704

[(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• [(1-benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine
• 1-(1-benzyl-3-fluoropyrrolidin-3-yl)-N,N-dimethylmethanamine
• [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine

• Inchi： 1S/C14H21FN2/c1-16(2)11-14(15)8-9-17(12-14)10-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key： XSUCJUFRUZLKAZ-UHFFFAOYSA-N
• SMILES： FC1(CN(C)C)CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 6.5

Additional information on [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine

Comprehensive Overview of [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine (CAS No. 2097974-17-7)

[(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine, with the CAS number 2097974-17-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tertiary amines and is characterized by its unique structural features, including a benzyl group, a fluorinated pyrrolidine ring, and two methyl groups attached to the nitrogen atom. These structural elements contribute to its potential pharmacological properties and biological activities.

The synthesis of [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine involves several steps, typically starting with the formation of the fluorinated pyrrolidine ring. The benzyl group is then introduced through a substitution reaction, followed by the attachment of the dimethylamine moiety. The specific synthetic route can vary depending on the desired purity and yield, but common methods include transition metal-catalyzed reactions and nucleophilic substitution reactions.

Recent studies have explored the potential applications of [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine in various therapeutic areas. One notable area of research is its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. For instance, preliminary studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential use in treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its receptor modulating properties, [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine has been investigated for its effects on cellular signaling pathways. Research has indicated that it can influence key signaling molecules involved in cell proliferation and apoptosis. This makes it a promising candidate for further exploration in cancer research, where modulating these pathways could lead to novel therapeutic strategies.

The pharmacokinetic properties of [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine have also been studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. However, further research is needed to optimize its pharmacokinetic parameters and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine in human subjects. Early results from Phase I trials have indicated that it is well-tolerated at low doses, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

In conclusion, [(1-Benzyl-3-fluoropyrrolidin-3-yl)methyl]dimethylamine (CAS No. 2097974-17-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential pharmacological activities make it an attractive candidate for further investigation. As research progresses, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge, potentially leading to significant advancements in the treatment of various diseases.